3-fluoro-5-methyl-N-[1-methyl-3-(1H-pyrazol-1-yl)propyl]imidazo[1,2-a]pyridine-2-carboxamide

• IUPAC Name: 3-fluoro-5-methyl-N-(4-pyrazol-1-ylbutan-2-yl)imidazo[1,2-a]pyridine-2-carboxamide
• InChI: InChI=1S/C16H18FN5O/c1-11(7-10-21-9-4-8-18-21)19-16(23)14-15(17)22-12(2)5-3-6-13(22)20-14/h3-6,8-9,11H,7,10H2,1-2H3,(H,19,23)
• InChI Key: ROWVBELMOHJVHF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC2=NC(=C(N12)F)C(=O)NC(C)CCN3C=CC=N3
• Molecular Formula: C16H18FN5O
• Molecular Weight: 315.35 g/mol

Description

The compound “3-fluoro-5-methyl-N-[1-methyl-3-(1H-pyrazol-1-yl)propyl]imidazo[1,2-a]pyridine-2-carboxamide” is a complex organic molecule that contains several functional groups and rings, including an imidazole ring and a pyrazole ring. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the imidazole and pyrazole rings could affect its solubility, while the fluorine and methyl groups could influence its reactivity. The compound has a predicted boiling point of 799.1±60.0 °C and a predicted density of 1.40±0.1 g/cm3.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Many imidazole-containing compounds show a broad range of biological activities, such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Future Directions

The future directions for research on this compound would likely depend on its biological activity and potential applications. Given the wide range of activities exhibited by imidazole-containing compounds, it could be a promising area for future research.